Cas no 5805-77-6 (benzimidazole, 2-methyl-1-propyl- (7ci,8ci))

• Product Name: benzimidazole, 2-methyl-1-propyl- (7ci,8ci)
• CAS No: 5805-77-6
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 947986
• PubChem ID: 799800
• Update Time: 2025-04-19

benzimidazole, 2-methyl-1-propyl- (7ci,8ci) Chemical and Physical Properties

Names and Identifiers

• benzimidazole, 2-methyl-1-propyl- (7ci,8ci)
• 2-Methyl-1-propyl-1H-benzimidazole
• SCHEMBL229041
• BENZIMIDAZOLE, 2-METHYL-1-PROPYL-
• 5805-77-6
• AKOS000560006
• OBOYYFMVZPXZNQ-UHFFFAOYSA-N
• 2-methyl-1-propyl-1h-benzo[d]imidazole
• BAS 00619115
• DB-285552
• DTXSID601296981

• Inchi： 1S/C11H14N2/c1-3-8-13-9(2)12-10-6-4-5-7-11(10)13/h4-7H,3,8H2,1-2H3
• InChI Key： OBOYYFMVZPXZNQ-UHFFFAOYSA-N
• SMILES： N1(C(C)=NC2C=CC=CC1=2)CCC

Computed Properties

• Exact Mass: 174.115698455g/mol
• Monoisotopic Mass: 174.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.8Ų